Cas no 2138521-79-4 (tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate
• CAS No: 2138521-79-4
• MF: C₁₇H₃₀BrNO₃
• MW: 376.329004764557
• CID: 6323626
• PubChem ID: 165793696
• Update Time: 2025-06-09

tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate
• 2138521-79-4
• EN300-1136568

• Inchi： 1S/C17H30BrNO3/c1-16(2,3)22-15(20)19-10-5-9-17(12-18,13-19)21-11-4-6-14-7-8-14/h14H,4-13H2,1-3H3
• InChI Key： NMHHAFTUOJISRS-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCCC1CC1

Computed Properties

• Exact Mass: 375.14091g/mol
• Monoisotopic Mass: 375.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate (CAS No. 2138521-79-4)

Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2138521-79-4, features a complex molecular structure that includes a piperidine core, which is a common motif in many bioactive molecules. The presence of both bromomethyl and 3-cyclopropylpropoxy substituents makes this compound a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The piperidine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it a preferred scaffold in medicinal chemistry. The introduction of the bromomethyl group provides a reactive site for further functionalization, allowing for the attachment of various pharmacophores. This reactivity is particularly useful in the construction of peptidomimetics and other biologically active molecules. Additionally, the 3-cyclopropylpropoxy moiety adds bulk to the molecule, which can influence both its pharmacokinetic properties and its interactions with biological targets.

In recent years, there has been a growing interest in developing new drugs that target neurological disorders. Piperidine-based compounds have shown promise in this area due to their ability to interact with a wide range of neurotransmitter receptors. The specific arrangement of atoms in Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate may make it a valuable building block for designing molecules that modulate central nervous system activity. For instance, derivatives of this compound have been explored as potential treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromomethyl group, while highly reactive, can also be sensitive to hydrolysis, necessitating anhydrous conditions and inert atmospheres during synthesis. The introduction of the cyclopropyl group adds an additional layer of complexity, as cyclopropanes are known to be susceptible to ring-opening reactions under certain conditions. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

The applications of Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate extend beyond pharmaceuticals. It has also been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The versatility of its functional groups allows for the creation of a wide range of derivatives with tailored properties. For example, researchers have investigated its use in developing new herbicides and fungicides that target specific enzymes or receptors in plants.

Recent studies have highlighted the importance of understanding the metabolic pathways by which these types of compounds are processed in vivo. This knowledge is crucial for designing drugs that have optimal efficacy and minimal side effects. Computational modeling and experimental techniques are being used to predict how Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate will be metabolized by enzymes such as cytochrome P450 oxidases. These insights can guide the development of more effective derivatives by identifying key structural features that influence metabolic stability.

The regulatory landscape for new drug development also plays a significant role in how compounds like Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate are utilized. Regulatory agencies require extensive testing to ensure that new drugs are safe and effective before they can be approved for clinical use. This process involves both preclinical studies using cell cultures and animal models, as well as clinical trials involving human subjects. The complexity of these studies underscores the importance of having robust intermediates like this one available to researchers.

In conclusion, Tert-butyl 3-(bromomethyl)-3-(3-cyclopropylpropoxy)piperidine-1-carboxylate is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapies.